Cas no 945974-91-4 (Tortuic acid A; Δ8(19)-Isomer, Me ester)

Tortuic acid A; Δ8(19)-Isomer, Me ester structure
945974-91-4 structure
Product Name:Tortuic acid A; Δ8(19)-Isomer, Me ester
CAS No:945974-91-4
MF:C41H62O8
MW:682.926193714142
CID:6737232
Update Time:2024-03-03

Tortuic acid A; Δ8(19)-Isomer, Me ester Chemical and Physical Properties

Names and Identifiers

    • ximaolide E
    • lobophytone I
    • Tortuic acid A; Δ8(19)-Isomer, Me ester
    • Inchi: 1S/C41H62O8/c1-23(2)29-20-32(42)26(5)12-10-11-24(3)18-33(43)30-19-28(7)38-31(41(30,22-34(29)44)39(46)48-9)17-25(4)13-15-36-27(6)14-16-37(49-36)40(8,47)21-35(38)45/h17,23-24,26,29-31,35-37,45,47H,6,10-16,18-22H2,1-5,7-9H3
    • InChI Key: SFVYFUUICYPZNM-UHFFFAOYSA-N
    • SMILES: COC(C12C3C=C(CCC4C(=C)CCC(C(CC(C3=C(C)CC1C(=O)CC(C)CCCC(C)C(=O)CC(C(C)C)C(=O)C2)O)(O)C)O4)C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 49
  • XLogP3: 3.661
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent